Cas no 215434-50-7 (1-Piperazineethanol,4-(6-chloro-2-benzothiazolyl)-)

1-Piperazineethanol,4-(6-chloro-2-benzothiazolyl)- structure
215434-50-7 structure
Product Name:1-Piperazineethanol,4-(6-chloro-2-benzothiazolyl)-
CAS No:215434-50-7
MF:C13H16ClN3OS
MW:297.803640365601
CID:243113
PubChem ID:2795586
Update Time:2025-04-19

1-Piperazineethanol,4-(6-chloro-2-benzothiazolyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazineethanol,4-(6-chloro-2-benzothiazolyl)-
    • 2-[4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]ethanol
    • 2-[4-(6-CHLORO-1,3-BENZOTHIAZOL-2-YL)PIPERAZINO]ETHAN-1-OL
    • HMS542I01
    • SCHEMBL5878608
    • FT-0709209
    • 2-(4-(6-Chlorobenzo[d]thiazol-2-yl)piperazin-1-yl)ethanol
    • Maybridge1_000353
    • W-206644
    • 215434-50-7
    • Oprea1_551954
    • 2-[4-(6-chloro-1,3-benzothiazol-2-yl)piperazino]ethan-1-ol, AldrichCPR
    • DTXSID00383800
    • Inchi: 1S/C13H16ClN3OS/c14-10-1-2-11-12(9-10)19-13(15-11)17-5-3-16(4-6-17)7-8-18/h1-2,9,18H,3-8H2
    • InChI Key: UXRHMFWBIGJRPV-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)SC(=N2)N1CCN(CCO)CC1

Computed Properties

  • Exact Mass: 297.07000
  • Monoisotopic Mass: 297.0702610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 67.8Ų

Experimental Properties

  • Density: 1.374
  • Melting Point: 128 °C
  • Boiling Point: 466°Cat760mmHg
  • Flash Point: 235.6°C
  • Refractive Index: 1.661
  • PSA: 67.84000
  • LogP: 2.06690

1-Piperazineethanol,4-(6-chloro-2-benzothiazolyl)- Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn
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